Cas no 332380-87-7 (2-(4-Chloro-benzylsulfanyl)-5-m-tolyl-[1,3,4]oxadiazole)

• Product Name: 2-(4-Chloro-benzylsulfanyl)-5-m-tolyl-[1,3,4]oxadiazole
• CAS No: 332380-87-7
• MF: C₁₆H₁₃ClN₂OS
• MW: 316.805221319199
• CID: 3071637
• PubChem ID: 856036
• Update Time: 2025-04-21

2-(4-Chloro-benzylsulfanyl)-5-m-tolyl-[1,3,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-benzylsulfanyl)-5-m-tolyl-[1,3,4]oxadiazole
• AKOS000574163
• 332380-87-7
• AG-690/40749308
• 2-((4-Chlorobenzyl)thio)-5-(m-tolyl)-1,3,4-oxadiazole
• 2-[(4-chlorobenzyl)sulfanyl]-5-(3-methylphenyl)-1,3,4-oxadiazole

• MDL： MFCD02049102
• Inchi： 1S/C16H13ClN2OS/c1-11-3-2-4-13(9-11)15-18-19-16(20-15)21-10-12-5-7-14(17)8-6-12/h2-9H,10H2,1H3
• InChI Key： ISBAEOKMHXEFRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(C2=CC=CC(C)=C2)O1

Computed Properties

• Exact Mass: 316.0437119Da
• Monoisotopic Mass: 316.0437119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.2Ų